Cas no 2706-65-2 (Tetra-N-acetylchitotetraose)

• Product Name: Tetra-N-acetylchitotetraose
• CAS No: 2706-65-2
• MF: C₃₂H₅₄N₄O₂₁
• MW: 830.785371303558
• MDL: MFCD00136030
• CID: 254047
• PubChem ID: 354333054
• Update Time: 2025-05-28

Tetra-N-acetylchitotetraose Chemical and Physical Properties

Names and Identifiers

• D-Glucose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 4)-2-(acetylamino)-2-deoxy-
• N-acetylated Chitotetraose
• D-Glucose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®
• N,N,,N,,,N,,,-Tetraacetylchitotetraose
• N,N',N'',
• N,N',N'',N'''-Tetraacetyl chitotetraose
• N,N’,N’’,N’’’-Tetraa
• N,N’,N’’,N’’’-Tetraacetylchitotetraose
• &#39
• ,N&#39
• Chitin oligosaccharides DP4
• Chitintetraose
• CHITOTETRAOSE, TETRA-N-ACETYL
• GlcNAcβ(1-4)GlcNAcβ(1-4)GlcNAcβ(1-4)GlcNAc
• N,N&#39
• -Tetraacetyl chitotetraose
• Tetra-N-acetylchitotetraose
• O-2-(Acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-D-glucose
• N,N'',N'''',N''''''-Tetraacetylchitotetraose
• GLCNAC1-B-4GLCNAC1-B-4GLCNAC1-B-4GLCNAC
• GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC
• TETRA-(N-ACETYL) CHITOTETRAOSE
• NI, NII, NIII, NIV-Tetraacetylchitotetraose

• MDL： MFCD00136030
• Inchi： 1S/C32H54N4O21/c1-10(42)33-14(5-37)22(47)27(15(46)6-38)55-31-20(35-12(3)44)25(50)29(17(8-40)53-31)57-32-21(36-13(4)45)26(51)28(18(9-41)54-32)56-30-19(34-11(2)43)24(49)23(48)16(7-39)52-30/h5,14-32,38-41,46-51H,6-9H2,1-4H3,(H,33,42)(H,34,43)(H,35,44)(H,36,45)/t14-,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30-,31-,32-/m0/s1
• InChI Key： VDENSBHPZQKGGL-PNWIGLAMSA-N
• SMILES： O([C@@]1([H])[C@@H]([C@@H](NC(=O)C)[C@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@H](C=O)NC(=O)C)O[C@@H]1CO)O)[C@@H]1O[C@H](CO)[C@@H](O[C@]2([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2NC(=O)C)[C@H](O)[C@H]1NC(=O)C

Computed Properties

• Exact Mass: 830.32800
• Monoisotopic Mass: 830.328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 57
• Rotatable Bond Count: 22
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 32
• XLogP3: -8.2
• Topological Polar Surface Area: 391A^2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 300°C(lit.)
• Boiling Point: 1139.9±65.0 °C at 760 mmHg
• Flash Point: 643.2±34.3 °C
• Refractive Index: 1.618
• Solubility: 可微溶于水
• Stability/Shelf Life: Store in freezer
• PSA: 391.15000
• LogP: -7.76740
• Specific Rotation: -3.0 to -5.0 deg(C=0.5,H2O)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tetra-N-acetylchitotetraose Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： 24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides